Cas no 122018-93-3 (2H-1-Benzopyran-2-one,7-(phosphonooxy)-4-(trifluoromethyl)-)

• Product Name: 2H-1-Benzopyran-2-one,7-(phosphonooxy)-4-(trifluoromethyl)-
• CAS No: 122018-93-3
• MF: C₁₀H₆F₃O₆P
• MW: 310.120014667511
• CID: 167992
• PubChem ID: 129573
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,7-(phosphonooxy)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7-(phosphonooxy)-4-(trifluoromethyl)-
• 4-trifluoromethylcoumarin phosphate
• 2-oxo-4-(trifluoromethyl)-2H-chromen-7-yl dihydrogen phosphate
• 7-(Phosphonooxy)-4-(trifluoromethyl)-2H-1-benzopyran-2-one
• HFCP
• SCHEMBL1460873
• 2H-1-Benzopyran-2-one, 7-(phosphonooxy)-4-(trifluoromethyl)-
• BDBM22598
• 122018-93-3
• [2-oxo-4-(trifluoromethyl)chromen-7-yl] dihydrogen phosphate
• ZXSQZYGFCBGKMY-UHFFFAOYSA-N
• DTXSID00924055
• CHEMBL4577308
• {[2-oxo-4-(trifluoromethyl)-2H-chromen-7-yl]oxy}phosphonic acid
• 2-Oxo-4-(trifluoromethyl)-2H-1-benzopyran-7-yl dihydrogen phosphate

• Inchi： 1S/C10H6F3O6P/c11-10(12,13)7-4-9(14)18-8-3-5(1-2-6(7)8)19-20(15,16)17/h1-4H,(H2,15,16,17)
• InChI Key： ZXSQZYGFCBGKMY-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OC1C=CC2C(C(F)(F)F)=CC(=O)OC=2C=1

Computed Properties

• Exact Mass: 309.98538
• Monoisotopic Mass: 309.98540939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• PSA: 93.06